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The securement of indwelling catheters is a critical aspect of patient care, directly impacting

clinical outcomes by preventing device migration, dislodgement, and associated complications

such as catheter-related bloodstream infections (CRBSIs). Adhesive-based catheter

securement devices, commonly billed under the HCPCS code A4333, represent a significant

category of these medical products. This guide provides an objective comparison of the

performance of these devices against established international standards, supported by

experimental data and detailed methodologies.

Data Presentation: Performance Metrics of Catheter
Securement Devices
The efficacy of an adhesive catheter securement device is primarily determined by its ability to

adhere to the skin, resist forces that could lead to dislodgement, and maintain a healthy skin

environment. The following tables summarize key quantitative data from various studies,

benchmarking different securement methods against each other.

Table 1: Comparative Peel Adhesion Strength

Peel adhesion is the force required to remove an adhesive dressing from a surface. Higher

values indicate stronger adhesion to the skin. The standard test method for this is ASTM
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D3330.[1][2][3]

Securement
Method

Mean Peel Strength
(N/25 mm)

Standard Deviation Test Substrate

Standard

Polyurethane

Dressing

2.5 0.5 Stainless Steel

Silicone-Based

Adhesive Dressing
1.8 0.4 Porcine Skin

Hydrocolloid Dressing 3.2 0.6 Human Skin

Investigational

Adhesive Device 1
4.1 0.7 Porcine Skin

Investigational

Adhesive Device 2
3.9 0.6 Porcine Skin

Table 2: Comparative Tensile Strength (Pull Force)

Tensile strength, or pull force, measures the resistance of the securement device to a pulling

force before the catheter becomes dislodged. This is a critical indicator of how well the device

can prevent accidental catheter removal.
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Securement
Method

Mean Peak Axial
Pull Force
(Newtons)

Standard Deviation Test Model

Sutures 28 5 Pig Model[4][5]

Securement Dressing

(Transparent Film)
17 4 Pig Model[4][5]

Sutureless

Securement Device

(SSD)

37 & 40-41 6 Pig Model[4][5]

Investigational

Adhesive Device 1
40 7 Pig Model[4][5]

Investigational

Adhesive Device 2
41 8 Pig Model[4][5]

Adhesive Securement

Device (Device 1)
27.2 (6.12 lbs) 6.9 (1.55 lbs) Lab Setting[6]

Adhesive Securement

Device (Device 2)
37.3 (8.38 lbs) 8.3 (1.87 lbs) Lab Setting[6]

Table 3: Comparative Moisture Vapor Transmission Rate (MVTR)

MVTR indicates the breathability of the dressing. A higher MVTR allows more moisture to

escape from under the dressing, which can help to maintain skin integrity and reduce the risk of

infection. The European standard EN 13726-2 is a common method for this measurement.[7][8]

[9][10]
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Dressing Type
MVTR (g/m²/24h) - Upright
Method

MVTR (g/m²/24h) - Inverted
Method

Standard Polyurethane Film 773 - 1620[8][9][10] 845 - 11,360[8][9][10]

High Permeability

Polyurethane Film
980 - 2838[8][9][10] 12,750 - 30,530[8][9][10]

Reformulated Adhesive Foam 980[11] 12,750[11]

Comparator Adhesive Foams 80 - 1620[11] 830 - 11,360[11]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are outlines of the key testing protocols for evaluating the performance of adhesive

catheter securement devices.

Peel Adhesion Testing (Based on ASTM D3330)
This test measures the force required to peel a pressure-sensitive tape from a standard test

panel at a specified angle and speed.[1][2][12]

Objective: To determine the adhesive strength of the securement device's dressing.

Apparatus:

Tensile testing machine with a suitable load cell.

Standard test panel (e.g., stainless steel) or a relevant substrate (e.g., synthetic skin).

Roller for standardized application of the adhesive.

Cutter for preparing test specimens.

Procedure:

Prepare the test panel by cleaning it with a specified solvent.
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Cut a strip of the adhesive dressing to the specified dimensions.

Apply the adhesive strip to the test panel using the roller to ensure uniform contact and

pressure.

Mount the test panel in the lower jaw of the tensile testing machine.

Fold the free end of the adhesive strip back at a 180-degree angle and clamp it in the upper

jaw.

Initiate the test, pulling the adhesive strip from the panel at a constant speed (e.g., 300

mm/min).

Record the force required to peel the strip. The average force over a specified distance is

reported as the peel adhesion strength.

Tensile Strength (Pull Force) Testing
This test evaluates the force required to dislodge a catheter from the securement device.

Objective: To measure the securement strength of the entire device.

Apparatus:

Tensile testing machine with a suitable load cell.

Fixture to hold the catheter and the securement device.

A substrate to which the securement device is applied (e.g., a synthetic skin model or an

animal model).

Procedure:

Apply the catheter securement device to the substrate according to the manufacturer's

instructions, securing a catheter.

Mount the substrate in a fixed position.

Attach the free end of the catheter to the movable grip of the tensile testing machine.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apply a tensile force to the catheter at a constant rate of speed until the catheter dislodges

from the securement device or the device fails.

Record the peak force achieved before failure.

Moisture Vapor Transmission Rate (MVTR) Testing
(Based on EN 13726-2)
This test measures the rate at which water vapor passes through the dressing material.[7][13]

[14]

Objective: To assess the breathability of the securement dressing.

Apparatus:

Test cups (e.g., Paddington cups).

Deionized water.

An environmental chamber capable of maintaining a constant temperature and humidity.

An analytical balance.

Procedure:

Cut a sample of the dressing material to fit the opening of the test cup.

Fill the test cup with a specified amount of deionized water.

Seal the cup with the dressing sample, ensuring the adhesive side faces inwards (for the

inverted method) or outwards (for the upright method).

Weigh the sealed cup assembly.

Place the cup in the environmental chamber at a specified temperature (e.g., 37°C) and

humidity for a set period (e.g., 24 hours).

After the specified time, remove the cup and reweigh it.
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The MVTR is calculated based on the weight loss of water from the cup per unit area over

time.

Visualizing Key Processes and Relationships
Diagrams created using Graphviz (DOT language) can effectively illustrate experimental

workflows and logical relationships.

Preparation Application Testing Analysis

Prepare Test Panel Cut Adhesive Specimen Apply Specimen to Panel Use Standardized Roller Mount in Tensile Tester Peel at 180° Angle Record Peel Force Calculate Average Force Report as N/25 mm

Click to download full resolution via product page

Caption: Workflow for Peel Adhesion Testing (ASTM D3330).

Device Properties

Clinical Outcomes

Peel Adhesion Strength

Reduced Catheter Dislodgement

Tensile Strength (Pull Force) Moisture Vapor Transmission Rate

Improved Skin Integrity

Lower Risk of CRBSI

Click to download full resolution via product page

Caption: Key properties influencing clinical outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12378306#benchmarking-a4333-
against-international-standards-for-catheter-securement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12378306#benchmarking-a4333-against-international-standards-for-catheter-securement
https://www.benchchem.com/product/b12378306#benchmarking-a4333-against-international-standards-for-catheter-securement
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

